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Compound of Interest

Compound Name: MOME

Cat. No.: B1167445 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous chemicals like Methoxymethyl

ether (MOME). This document provides crucial, immediate safety and logistical information,

including detailed operational and disposal plans, to foster a safe and compliant laboratory

environment.

Chemical Identity:

Name: Methoxymethyl ether

Abbreviation: MOME

Synonyms: Dimethoxymethane, Methylal

CAS Number: 109-87-5

Methoxymethyl ether is commonly used in organic synthesis as a protecting group for alcohols.

While a valuable reagent, it presents several hazards that necessitate strict adherence to

safety protocols.

Hazard Identification and Quantitative Data
MOME is a flammable liquid and vapor that can cause serious eye irritation. It is also harmful if

swallowed or inhaled and may cause respiratory irritation. The following table summarizes key

quantitative data for MOME and related compounds, providing a basis for risk assessment.
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Property Value

Physical Properties of MOME

Molecular Formula C3H8O2

Molecular Weight 76.09 g/mol

Boiling Point 42 °C (108 °F)

Flash Point -18 °C (0 °F) - closed cup

Density 0.86 g/mL at 25 °C

Occupational Exposure Limits (Proxy Data for

Glycol Ethers)

NIOSH REL (PGME)
TWA 100 ppm (360 mg/m³), STEL 150 ppm

(540 mg/m³)[1]

ACGIH TLV (PGME) TWA 50 ppm, STEL 100 ppm

OSHA PEL ((2-MEP)**) TWA 100 ppm (606 mg/m³)[2]

*Propylene Glycol Monomethyl Ether **(2-methoxymethylethoxy)propanol

Personal Protective Equipment (PPE) Workflow
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against chemical exposure. The following workflow outlines the necessary steps for ensuring

adequate protection when handling MOME.
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Hazard Assessment

PPE Selection

Proper Use and Removal

Disposal

Review Safety Data Sheet (SDS)
for MOME

Identify potential hazards:
- Flammability

- Inhalation toxicity
- Skin/eye contact

Assess exposure risk for the
specific laboratory procedure

Eye Protection:
Chemical splash goggles

Hand Protection:
Nitrile or neoprene gloves

(Check manufacturer's compatibility chart)

Body Protection:
Flame-resistant lab coat

Respiratory Protection:
Work in a certified chemical fume hood.

If not possible, use a NIOSH-approved respirator
with an organic vapor cartridge.

Inspect PPE for damage before use

Don PPE before entering the work area

Doff PPE carefully to avoid
self-contamination

Wash hands thoroughly after
removing PPE

Dispose of contaminated disposable PPE
(gloves, etc.) as hazardous waste

Decontaminate reusable PPE
according to lab protocols

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling MOME.
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Operational Plan: Step-by-Step Guidance for a
Typical Laboratory Procedure
This section provides a detailed protocol for the protection of an alcohol using MOME, a

common application in organic synthesis. This procedure should be performed in a certified

chemical fume hood.

Experimental Protocol: Protection of a Primary Alcohol
with MOME
Objective: To protect a primary alcohol (e.g., benzyl alcohol) using dimethoxymethane (MOME)

and an acid catalyst.

Materials:

Benzyl alcohol

Dimethoxymethane (MOME)

p-Toluenesulfonic acid (PTSA) or other suitable acid catalyst

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Septa and needles

Glassware for extraction and drying

Rotary evaporator
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Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary chemicals and equipment.

Don the appropriate PPE as outlined in the PPE workflow diagram.

Reaction Setup:

To a dry round-bottom flask equipped with a magnetic stir bar, add the primary alcohol.

Dissolve the alcohol in anhydrous dichloromethane.

Add an excess of dimethoxymethane (MOME) to the solution.

Add a catalytic amount of p-toluenesulfonic acid (PTSA).

Reaction Monitoring:

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up:

Once the reaction is complete, quench the reaction by adding saturated aqueous sodium

bicarbonate solution to neutralize the acid catalyst.

Transfer the mixture to a separatory funnel.

Separate the organic layer from the aqueous layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Purification:

Filter the drying agent.

Concentrate the filtrate using a rotary evaporator to remove the solvent.

The resulting crude product can be purified further by column chromatography if

necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Procedure Preparation

Work exclusively in a
certified chemical fume hood

Don appropriate PPE:
- Safety goggles

- Nitrile/neoprene gloves
- Flame-resistant lab coat

Reaction Setup:
- Use dry glassware

- Add reagents sequentially

Monitor reaction progress
(e.g., using TLC)

Aqueous Work-up:
- Neutralize acid catalyst

- Perform liquid-liquid extraction

Purification:
- Dry organic layer

- Remove solvent via rotary evaporation

End: Procedure Complete

Click to download full resolution via product page
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Caption: Step-by-step process for the safe handling of MOME during a typical laboratory
procedure.

Disposal Plan for MOME Waste
Proper disposal of MOME and MOME-contaminated waste is critical to prevent environmental

contamination and ensure regulatory compliance. All MOME waste is considered hazardous

waste.

Step-by-Step Disposal Procedure:

Segregation:

Do not mix MOME waste with other waste streams unless they are compatible.

Keep liquid MOME waste separate from solid MOME-contaminated waste.

Containerization:

Use a designated, leak-proof, and chemically compatible container for liquid MOME
waste. Glass or polyethylene containers are generally suitable.

The container must be in good condition with a secure, tight-fitting lid.

For solid waste (e.g., contaminated gloves, paper towels, silica gel), use a designated,

clearly labeled, and sealed waste bag or container.

Labeling:

Label the hazardous waste container clearly with the words "Hazardous Waste," the full

chemical name ("Methoxymethyl ether" or "Dimethoxymethane"), and the associated

hazards (e.g., "Flammable," "Toxic").

Indicate the accumulation start date on the label.

Storage:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.
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Ensure the storage area is well-ventilated and away from sources of ignition.

Secondary containment should be used to prevent spills.

Disposal Request:

Once the waste container is full or has been accumulating for the maximum allowable time

per institutional and local regulations, arrange for pickup by the institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not pour MOME waste down the drain.[3]
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Start: Generation of MOME Waste

Segregate MOME waste from
incompatible waste streams

Containerize in a labeled,
leak-proof, and compatible container

Label container with:
- 'Hazardous Waste'

- Chemical Name
- Hazards

- Accumulation Date

Store in a designated satellite
accumulation area with
secondary containment

Request waste pickup from
Environmental Health & Safety (EHS)

or a licensed contractor

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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